Cas no 1804477-80-2 (2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1804477-80-2
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4834771
• Update Time: 2025-10-22

2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H5F6NO3/c9-7(10,11)3-1-5(18-8(12,13)14)6(17)15-4(3)2-16/h1,16H,2H2,(H,15,17)
• InChI Key： JKSYVIFWQUDURD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1CO)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6

Additional information on 2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol

Research Brief on 2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol (CAS: 1804477-80-2)

The compound 2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol (CAS: 1804477-80-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's stability under physiological conditions, which is critical for its potential use as a drug candidate. Furthermore, the presence of the hydroxyl and trifluoromethoxy groups was found to enhance its bioavailability and metabolic stability, addressing common challenges in drug development.

In another recent investigation, researchers evaluated the compound's interaction with gamma-aminobutyric acid (GABA) receptors, which are pivotal in modulating neuronal excitability. Preliminary in vitro assays demonstrated that 2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol exhibits a high affinity for GABA_A receptors, suggesting its potential as an anxiolytic or anticonvulsant agent. These findings were corroborated by molecular docking studies, which revealed favorable binding interactions at the receptor's active site.

Additionally, the compound's anti-inflammatory properties were investigated in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. The research team reported that 2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This effect was attributed to the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. These results position the molecule as a potential lead compound for the development of novel anti-inflammatory therapeutics.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance selectivity and reduce toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance the preclinical development of this compound, with the ultimate goal of translating these discoveries into clinical applications.

In conclusion, 2-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-methanol (CAS: 1804477-80-2) represents a versatile scaffold with significant therapeutic potential. Its dual activity on GABA receptors and inflammatory pathways underscores its relevance in addressing complex diseases. Continued research and development will be essential to fully elucidate its mechanisms of action and therapeutic efficacy.